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Compound of Interest

Compound Name: 2,5-Difluoroaniline

Cat. No.: B146615 Get Quote

An In-depth Technical Guide to the Health and Safety of 2,5-Difluoroaniline

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and

drug development professionals. It is not a substitute for a formal risk assessment and the

information in a substance-specific Safety Data Sheet (SDS). All laboratory work should be

conducted in accordance with institutional safety policies and under the supervision of qualified

personnel.

Chemical Identification and Physical Properties
2,5-Difluoroaniline is an important intermediate in the synthesis of pharmaceuticals,

agrochemicals, and dyes.[1][2] Its chemical structure and physical properties are summarized

below.
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Property Value Reference

Chemical Name 2,5-Difluoroaniline [3]

Synonyms
2,5-Difluorobenzenamine,

Aniline, 2,5-difluoro-
[3]

CAS Number 367-30-6 [3]

Molecular Formula C₆H₅F₂N [2]

Molecular Weight 129.11 g/mol [2]

Appearance
Clear, colorless to yellow or

pale brown liquid
[4]

Melting Point 11-13 °C [5]

Boiling Point 176-178 °C [5]

Density 1.288 g/mL at 25 °C [5]

Flash Point 66 °C (150.8 °F) - closed cup [6]

Water Solubility Not miscible [7]

Refractive Index n20/D 1.513 [5]

Hazard Identification and Classification
2,5-Difluoroaniline is classified as a hazardous chemical. The primary hazards are acute

toxicity and skin sensitization.[3]

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[3]

Acute Toxicity, Dermal (Category 4), H312: Harmful in contact with skin.[3]

Acute Toxicity, Inhalation (Category 4), H332: Harmful if inhaled.[3]

Skin Sensitization (Category 1), H317: May cause an allergic skin reaction.[3]
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Signal Word: Warning[3]

Hazard Statements:[3]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H332: Harmful if inhaled.

H317: May cause an allergic skin reaction.

Toxicological Information
Exposure to 2,5-Difluoroaniline can cause adverse health effects through oral, dermal, and

inhalation routes.[3] Like other anilines, it may have the potential to cause methemoglobinemia,

a condition where the oxygen-carrying capacity of the blood is reduced.[8][9]

Acute Toxicity
While specific LD50 and LC50 data for 2,5-Difluoroaniline are not readily available in the

searched literature, data for the closely related isomer, 2,4-Difluoroaniline, can provide an

estimate of its acute toxicity.

Endpoint
Value (2,4-
Difluoroaniline)

Species Reference

Oral LD50 820 mg/kg Rat [10]

Dermal LD50 672 mg/kg Rat [10]

Inhalation LC50 6210 mg/m³ (4 hours) Rat [8]

Skin Sensitization
2,5-Difluoroaniline is classified as a skin sensitizer.[3] This means that repeated skin contact

can lead to an allergic reaction. The mechanism of skin sensitization by halogenated anilines is

understood to involve metabolic activation to reactive intermediates.[11]
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Metabolic and Toxicological Pathways
Metabolic Pathway: Cytochrome P450 Hydroxylation
The primary metabolic pathway for 2,5-Difluoroaniline in the body is aromatic hydroxylation

catalyzed by cytochrome P450 (CYP450) enzymes in the liver. This is a common Phase I

metabolic reaction for aromatic amines.

Phase I Metabolism Phase II Metabolism

2,5-Difluoroaniline Hydroxylated Metabolite
(e.g., Aminophenol derivative)

CYP450 Enzymes
(Aromatic Hydroxylation) Conjugated Metabolite

(Glucuronide or Sulfate)

UGTs, SULTs
(Conjugation) Excretion

Increased water solubility
for renal clearance

Click to download full resolution via product page

Metabolic activation of 2,5-Difluoroaniline.

Signaling Pathway: Skin Sensitization
Skin sensitization is a complex process involving metabolic activation, interaction with skin

proteins, and a subsequent immune response. The process can be broken down into several

key events, starting with the chemical penetrating the skin and ending with the proliferation of

T-cells that will recognize the chemical upon subsequent exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b146615?utm_src=pdf-body
https://www.benchchem.com/product/b146615?utm_src=pdf-body-img
https://www.benchchem.com/product/b146615?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Epidermis

Draining Lymph Node

2,5-Difluoroaniline
penetrates stratum corneum

Metabolic Activation
(CYP450 in Keratinocytes)

Formation of Electrophilic
Quinone Imine (Hapten)

Hapten covalently binds
to skin proteins

Haptenation

Keratinocyte Activation

Danger Signals

Langerhans Cell (LC)
Activation & Antigen Uptake

Antigen Formation

Release of IL-1α,
TNF-α

LC migrates to
lymph node

Antigen Presentation
to Naive T-cells

T-cell Proliferation
and Differentiation

Sensitized State

Click to download full resolution via product page

Simplified signaling pathway for skin sensitization.
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Experimental Protocols
Synthesis of 2,5-Difluoroaniline by Catalytic
Hydrogenation
This protocol describes the reduction of 2,5-difluoronitrobenzene to 2,5-difluoroaniline using a

Raney Nickel catalyst. This method is adapted from a general procedure for the synthesis of

fluoroanilines.

Materials:

2,5-Difluoronitrobenzene

Raney Nickel (slurry in water)

Methanol (or other suitable solvent like Tetrahydrofuran)

Hydrogen gas

Nitrogen gas

Filter aid (e.g., Celite)

Parr shaker or similar hydrogenation apparatus

Standard laboratory glassware

Procedure:

Catalyst Preparation: In a fume hood, carefully wash the Raney Nickel slurry with methanol

to remove the water. The amount of catalyst is typically 5-10% by weight of the starting

material.

Reaction Setup: To a pressure-resistant reaction vessel (e.g., a Parr bottle), add the 2,5-

difluoronitrobenzene and methanol. Add the prepared Raney Nickel catalyst to the solution.

Hydrogenation:
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Seal the reaction vessel and connect it to the hydrogenation apparatus.

Purge the system with nitrogen gas to remove air, and then purge with hydrogen gas.

Pressurize the vessel with hydrogen to the desired pressure (e.g., 50 psi).

Begin agitation and maintain the reaction at room temperature.

Monitor the reaction progress by observing the uptake of hydrogen. The reaction is

typically complete within a few hours.

Work-up:

Once the reaction is complete, carefully vent the hydrogen and purge the system with

nitrogen.

Filter the reaction mixture through a pad of filter aid to remove the Raney Nickel catalyst.

Caution: The catalyst may be pyrophoric upon exposure to air; keep the filter cake wet

with solvent.

Wash the filter cake with additional methanol.

Combine the filtrates and remove the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude 2,5-difluoroaniline can be purified by vacuum distillation to yield the

final product.

Summary of Key Toxicity Test Methodologies
The following are summaries of standard OECD test guidelines for assessing the toxicity of

chemicals.

Principle: A single dose of the substance is administered to a group of fasted rats by oral

gavage.

Procedure: A sighting study is performed to determine the appropriate starting dose.

Subsequently, groups of animals are dosed at one of a series of fixed dose levels (5, 50,
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300, 2000 mg/kg). Observations for signs of toxicity and mortality are made for up to 14

days.

Endpoint: The test allows for the classification of the substance into a GHS toxicity category.

Principle: Fish are exposed to the test substance in a static or semi-static system for 96

hours.

Procedure: Groups of fish are exposed to at least five concentrations of the test substance

arranged in a geometric series. Mortality and other signs of toxicity are observed at 24, 48,

72, and 96 hours.

Endpoint: The LC50 (the concentration that is lethal to 50% of the fish) at 96 hours is

calculated.

Principle: Young Daphnia magna (<24 hours old) are exposed to the test substance for 48

hours.

Procedure: Groups of daphnids are exposed to at least five concentrations of the test

substance. Immobilisation (the inability to swim) is recorded at 24 and 48 hours.

Endpoint: The EC50 (the concentration that immobilizes 50% of the daphnids) at 48 hours is

calculated.[1]

Principle: The effect of the test substance on the growth of a selected species of algae is

determined over a 72-hour period.

Procedure: Exponentially growing algal cultures are exposed to a series of concentrations of

the test substance. The growth of the algae is measured at least daily by cell counts or a

surrogate measurement like fluorescence.

Endpoint: The EC50 for growth rate inhibition and yield are calculated.

Safe Handling and Storage
Engineering Controls:
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Work with 2,5-Difluoroaniline should be conducted in a well-ventilated area, preferably in a

chemical fume hood.[3]

Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):[3]

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat. Inspect

gloves before use.

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,

use a NIOSH-approved respirator with an appropriate cartridge for organic vapors.

Handling:

Avoid contact with skin and eyes.[3]

Do not breathe vapors or mists.[3]

Wash hands thoroughly after handling.[3]

Keep away from sources of ignition.[3]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[3]

Store away from incompatible materials such as strong oxidizing agents and acids.

First Aid and Emergency Procedures
First Aid Measures:[3]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.
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Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Ensure

adequate ventilation. Remove all sources of ignition.[3]

Environmental Precautions: Prevent the chemical from entering drains.

Cleanup: Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a

suitable, closed container for disposal.[3]

Disposal Considerations
Dispose of 2,5-Difluoroaniline and any contaminated materials in accordance with local, state,

and federal regulations.[3] Contact a licensed professional waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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